(Z)-2-(4-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(4-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C22H16O6/c1-2-25-15-7-5-14(6-8-15)12-20-21(23)17-10-9-16(13-19(17)28-20)27-22(24)18-4-3-11-26-18/h3-13H,2H2,1H3/b20-12-
• InChI Key: QKOQNIXMFNTBSI-NDENLUEZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Molecular Formula: C22H16O6
• Molecular Weight: 376.4 g/mol

Description

(Z)-2-(4-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate, also known as EF24, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. EF24 belongs to the family of chalcone derivatives and has been studied for its anti-inflammatory, anti-cancer, and neuroprotective effects.

Scientific Research Applications

Organic Synthesis Applications

Organic synthesis often involves the development of novel methodologies for constructing complex molecules. For example, studies on waste-free synthesis techniques have highlighted the efficiency of rhodium-catalyzed oxidative coupling reactions. These reactions facilitate the creation of condensed heterocyclic compounds, demonstrating the compound's utility in synthesizing isocoumarin derivatives and 4-ethenylcarbazoles under specific conditions, some of which exhibit solid-state fluorescence (Shimizu et al., 2009). This approach underscores the role of (Z)-2-(4-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate and similar compounds in advancing synthetic methodologies.

Polymer Science and Materials Chemistry

In the domain of polymer science and materials chemistry, the synthesis and copolymerization of fully bio-based benzoxazines have been explored. Research by Wang et al. (2012) successfully synthesized fully bio-based benzoxazine monomers, where the furan moiety of the compound played a crucial role. The study found that these monomers undergo homogeneous copolymerization, enhancing the thermal properties and cross-linking density of the copolymerized resins, indicating the compound's utility in developing new materials with desirable properties (Wang et al., 2012).

Advancements in Catalysis

Catalysis research has also benefited from the use of (Z)-2-(4-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate derivatives. For instance, studies have explored the catalytic decomposition of vinyldiazomethanes in the presence of furans, leading to the synthesis of oxabicyclo[3.2.1]octa-2,6-diene derivatives. Such compounds are versatile intermediates in organic synthesis, illustrating the catalytic capabilities and potential applications of these derivatives in creating complex molecular structures (Davies et al., 1996).